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Cat. No.: B1202040

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylselenium iodide, with the chemical formula CsHoqlSe, is an organoselenium compound
of interest in various chemical and potentially biological studies. This document provides a
comprehensive overview of its physical and chemical properties, detailed experimental
protocols for its synthesis and characterization, and relevant spectral data. This guide is
intended to serve as a valuable resource for researchers and professionals engaged in
chemical synthesis and drug development.

Physicochemical Properties

The known physical and chemical properties of trimethylselenium iodide are summarized
below. As an ionic salt, it is a solid at room temperature and is not characterized by a boiling
point, but rather a decomposition temperature.

Table 1: Physical and Chemical Data for
Trimethylselenium lodide (CsHslSe)
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Property Value Source
IUPAC Name trimethylselanium iodide [1]
CAS Number 7362-34-7 [1]
Molecular Formula CsHolSe [1]
Molecular Weight 250.98 g/mol [1]
Appearance White solid [2]
Melting Point Decomposes before melting [2]
Boiling Point Not applicable

Decomposition Point 157.7 °C [2]
Solubility Soluble in water [2]
Entropy of Decomposition 100.7 kJ mol—t [2]

Spectral Data

The structural confirmation of trimethylselenium iodide has been achieved through various
spectroscopic methods.[2]

Table 2: Spectroscopic Data for Trimethylselenium
lodide (CsHolSe)
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Technique Data Source
Data not available in searched
1H NMR _
literature.
Data not available in searched
13C NMR )
literature.
2988, 3005 (strong, C-H
FTIR (cm™1) )
stretching)
125.0, 123.0, 122.0
(isotopomers of the
ESI-MS (m/z)

trimethylselenonium cation,
(CHs3)3Se™)

Experimental Protocols

Synthesis of Trimethylselenium lodide

Two primary methods for the synthesis of trimethylselenium iodide have been reported.

Method 1: From Dimethyl Selenide and Methyl lodide[2]

This method involves the direct reaction of dimethyl selenide with an excess of methyl iodide.

o Materials: Dimethyl selenide ((CHs)2Se), Methyl iodide (CHsl), n-hexane.

e Procedure:

[e]

o

[¢]

[e]

[e]

materials.

Add an excess of methyl iodide to the solution.

In a suitable reaction vessel, dissolve dimethyl selenide in n-hexane.

Stir the reaction mixture. The product, trimethylselenium iodide, will precipitate as a solid.
Allow the solid to settle, then carefully remove the supernatant liquid.

The resulting solid is then washed with n-hexane to remove any unreacted starting

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.researchgate.net/publication/233112414_Synthesis_identification_and_chemical_features_of_high-purity_trimethylselenonium_iodide
https://www.researchgate.net/publication/233112414_Synthesis_identification_and_chemical_features_of_high-purity_trimethylselenonium_iodide
https://www.researchgate.net/publication/233112414_Synthesis_identification_and_chemical_features_of_high-purity_trimethylselenonium_iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o The final product is dried to yield pure trimethylselenium iodide.

 Critical Handling Note: The reactants and the solvent have low boiling points and should be
handled with appropriate care in a well-ventilated fume hood.

Method 2: From Selenocystine (for radiolabeling, adaptable for non-labeled synthesis)[3][4]

This multi-step synthesis is particularly useful for isotopic labeling but can be adapted for the
synthesis of the unlabeled compound.

e Materials: Selenocystine, Sodium borohydride, Methyl iodide, Formic acid.
e Procedure:

o Reduction of Selenocystine: Reduce selenocystine with sodium borohydride to form

selenocysteine.

o Formation of Se-methyl-selenocysteine: React the resulting selenocysteine with methyl
iodide.

o Formation of the Selenonium Intermediate: Treat the Se-methyl-selenocysteine with
methyl iodide in a formic acid solution to produce Se-dimethyl-selenocysteine selenonium
iodide.

o Spontaneous Elimination and Final Product Formation: Over a period of several days, the
selenonium intermediate undergoes spontaneous elimination to form alanine and dimethyl
selenide. The in-situ generated dimethyl selenide then reacts with the excess methyl
iodide present in the reaction mixture to yield the final product, trimethylselenium iodide.

Characterization Protocols

High-Performance Liquid Chromatography (HPLC)[2]
e Column: Pursuit XRs C18 (250 x 4.6 mm, 3 um patrticle size)
o Mobile Phase: 0.01% TFA/ 0.01% HFBA / 5% methanol (pH 2.8)

e Flow Rate: 1.0 mL min—!
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« Injection Volume: 50 pL

o Detection: UV at 226 nm for the iodide ion.
Electrospray lonization-Mass Spectrometry (ESI-MS)[2]
» Detection Mode: Positive

o Fragmentation Voltage: 70 V

o Expected lons: A cluster of ions corresponding to the trimethylselenonium cation
((CHs)sSe™) will be observed due to the natural isotopic abundance of selenium.

Differential Scanning Calorimetry (DSC)[2]

e DSC can be used to determine the decomposition point and the enthalpy of decomposition
of the compound.

Mandatory Visualizations

Diagram 1: Synthesis and Characterization Workflow of
Trimethylselenium lodide
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Caption: Workflow for the synthesis and characterization of trimethylselenium iodide.
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Biological Activity and Drug Development

Based on the currently available scientific literature, there is no specific information detailing
the biological activity of trimethylselenium iodide in the context of defined signaling pathways or
its direct application as a therapeutic agent in drug development. While selenium and iodine-
containing compounds are of significant interest in biological and pharmaceutical research, the
specific role and mechanism of action for CsHslSe have not been elucidated.[5][6]

Conclusion

This technical guide provides a summary of the known physical and chemical properties of
trimethylselenium iodide, along with protocols for its synthesis and characterization. While
comprehensive spectral data is still emerging, the information presented here offers a solid
foundation for researchers working with this compound. Further investigation into its biological
activities is warranted to explore its potential applications in drug development and other
scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lodide (CsHolSe)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202040#physical-and-chemical-data-for-c3h9ise]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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